Cas no 53965-14-3 (Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8,10-trimethyl-3-octadecyl-)
53965-14-3 structure
Product Name:Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8,10-trimethyl-3-octadecyl-
CAS No:53965-14-3
MF:C31H48N4O2
MW:508.738428115845
CID:355970
PubChem ID:14889117
Update Time:2025-04-19
Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8,10-trimethyl-3-octadecyl- Chemical and Physical Properties
Names and Identifiers
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- Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8,10-trimethyl-3-octadecyl-
- 7,8,10-trimethyl-3-octadecylbenzo[g]pteridine-2,4-dione
- 53965-14-3
- DTXSID30565016
- 7,8,10-Trimethyl-3-octadecylbenzo[g]pteridine-2,4(3H,10H)-dione
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- Inchi: 1S/C31H48N4O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-35-30(36)28-29(33-31(35)37)34(4)27-23-25(3)24(2)22-26(27)32-28/h22-23H,5-21H2,1-4H3
- InChI Key: XUBSUTYFIKCLNC-UHFFFAOYSA-N
- SMILES: O=C1C2C(=NC(N1CCCCCCCCCCCCCCCCCC)=O)N(C)C1C=C(C)C(C)=CC=1N=2
Computed Properties
- Exact Mass: 508.37804
- Monoisotopic Mass: 508.37772679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 37
- Rotatable Bond Count: 17
- Complexity: 792
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.3
- Topological Polar Surface Area: 65.3Ų
Experimental Properties
- PSA: 65.34
Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8,10-trimethyl-3-octadecyl- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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